N2-Cyclopropyl-N3-(piperidin-4-yl)quinoxaline-2,3-diamine hydrochloride
Overview
Description
N2-Cyclopropyl-N3-(piperidin-4-yl)quinoxaline-2,3-diamine hydrochloride, also known as CPQ or CPQ dihydrochloride, is a chemical compound that has been extensively studied for its potential use in scientific research. CPQ is a potent and selective antagonist of the N-methyl-D-aspartate (NMDA) receptor, which plays a crucial role in various physiological and pathological processes in the brain.
Mechanism of Action
N2-Cyclopropyl-N3-(piperidin-4-yl)quinoxaline-2,3-diamine hydrochloride acts as a competitive antagonist of the NMDA receptor, binding to the receptor and preventing the activation of the receptor by glutamate. The NMDA receptor is a ligand-gated ion channel that allows the influx of calcium ions into the neuron, leading to the activation of various signaling pathways. By blocking the NMDA receptor, this compound can modulate these signaling pathways and affect various physiological and pathological processes in the brain.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in the brain. Studies have shown that this compound can modulate synaptic plasticity, learning, and memory. This compound has also been shown to have neuroprotective effects in various animal models of neurological disorders. Additionally, this compound has been shown to have analgesic effects in animal models of chronic pain.
Advantages and Limitations for Lab Experiments
N2-Cyclopropyl-N3-(piperidin-4-yl)quinoxaline-2,3-diamine hydrochloride has several advantages for lab experiments. It is a potent and selective antagonist of the NMDA receptor, making it a valuable tool for studying the role of the NMDA receptor in various physiological and pathological processes. This compound is also commercially available from various chemical suppliers, making it easily accessible to researchers. However, this compound has some limitations for lab experiments. It has a relatively short half-life, which can make it difficult to maintain a consistent level of this compound in the brain. Additionally, this compound can have off-target effects on other ion channels, which can complicate the interpretation of experimental results.
Future Directions
N2-Cyclopropyl-N3-(piperidin-4-yl)quinoxaline-2,3-diamine hydrochloride has many potential future directions for scientific research. One potential direction is the development of new drugs that target the NMDA receptor for the treatment of neurological disorders. This compound and other NMDA receptor antagonists have shown promise in preclinical studies, but more research is needed to develop safe and effective drugs for human use. Another potential direction is the use of this compound as a tool for studying the role of the NMDA receptor in various physiological and pathological processes. This compound can be used in combination with other drugs or genetic manipulations to elucidate the complex signaling pathways that are regulated by the NMDA receptor. Overall, this compound has the potential to be a valuable tool for advancing our understanding of the brain and developing new treatments for neurological disorders.
Scientific Research Applications
N2-Cyclopropyl-N3-(piperidin-4-yl)quinoxaline-2,3-diamine hydrochloride has been used extensively in scientific research to study the NMDA receptor and its role in various neurological disorders. The NMDA receptor is involved in synaptic plasticity, learning, memory, and other cognitive functions. Dysregulation of the NMDA receptor has been implicated in many neurological disorders, including Alzheimer's disease, Parkinson's disease, schizophrenia, and depression.
properties
IUPAC Name |
2-N-cyclopropyl-3-N-piperidin-4-ylquinoxaline-2,3-diamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21N5.ClH/c1-2-4-14-13(3-1)20-15(18-11-5-6-11)16(21-14)19-12-7-9-17-10-8-12;/h1-4,11-12,17H,5-10H2,(H,18,20)(H,19,21);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KAIKXLXOFBATLL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1NC2=NC3=CC=CC=C3N=C2NC4CCNCC4.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22ClN5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30671409 |
Source
|
| Record name | N~2~-Cyclopropyl-N~3~-(piperidin-4-yl)quinoxaline-2,3-diamine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30671409 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
319.83 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1185319-96-3 |
Source
|
| Record name | N~2~-Cyclopropyl-N~3~-(piperidin-4-yl)quinoxaline-2,3-diamine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30671409 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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